Cas no 124818-28-6 (Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)-)

Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)- structure
124818-28-6 structure
Product Name:Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)-
CAS No:124818-28-6
MF:C14H20O3
MW:236.306804656982
CID:183306
PubChem ID:147811
Update Time:2025-04-19

Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)- Chemical and Physical Properties

Names and Identifiers

    • Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'aR)-
    • (2R,3aR,7S,7aS)-3a,7-dihydroxy-2,5,7-trimethylspiro[3,7a-dihydro-2H-indene-6,1'-cyclopropane]-1-one
    • Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-,(2'R,3'aS,4'S,7'
    • (2'R,3a'S,4'S,7a'R)-4',7a'-Dihydroxy-2',4',6'-trimethyl-1',3a',4',7a'-tetrahydrospiro[cyclopropane-1,5'-inden]-3'(2'H)-one
    • spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one, 1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-, (2'R,3a'S,4'S,7a'R)-
    • Spiro(cyclopropane-1,5'-(5H)inden)-3'(2'H)-one, 1',3'a,4',7'a-tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethyl-, (2'R-(2'alpha,3'aalpha,4'beta,7'aalpha))-
    • 1',3'a,4',7'a-Tetrahydro-4',7'a-dihydroxy-2',4',6'-trimethylspiro(cyclopropane-1,5'-(5H)inden)-3'(2'H)-one (2'R-(2'alpha,3'aalpha,4'beta,7'aalpha))-
    • 124818-28-6
    • DTXSID80154494
    • Ptaquilosin
    • AKOS032962569
    • Inchi: 1S/C14H20O3/c1-8-6-14(17)7-9(2)13(4-5-13)12(3,16)11(14)10(8)15/h7-8,11,16-17H,4-6H2,1-3H3/t8-,11-,12+,14-/m1/s1
    • InChI Key: HDWVDSGSKCEKMA-PKINLEFWSA-N
    • SMILES: O[C@@]1(C)[C@H]2C([C@H](C)C[C@]2(C=C(C)C21CC2)O)=O

Computed Properties

  • Exact Mass: 236.1413
  • Monoisotopic Mass: 236.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司